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Torbafylline's Mechanism of Action

Torbafylline is identified as a xanthine derivative and a phosphodiesterase (PDE) inhibitor [1] [2]. Its

pharmacological activity is primarily linked to the attenuation of burn-induced and cancer/sepisis-induced

protein hydrolysis in rat skeletal muscle. This effect is achieved through the activation of the

PDE4/cAMP/EPAC/PI3K/Akt pathway [2].

The diagram below illustrates this signaling pathway.
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Known Selectivity and Comparative Data

A 1994 comparative study provides some early quantitative data on the PDE inhibitory profile of

Torbafylline and related xanthine derivatives [3]. The table below summarizes the available information.

Compound
PDE I (Ca²⁺/Calmodulin-
stimulated)

PDE II
(cGMP-
stimulated)

PDE III
(cGMP-
inhibited)

PDE IV (cAMP-
specific,
Rolipram-
sensitive)

Torbafylline More efficient inhibition of

stimulated vs. basal activity;

Inhibited [3] Modest

inhibition (IC₅₀

Modest

inhibition (IC₅₀
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Compound
PDE I (Ca²⁺/Calmodulin-
stimulated)

PDE II
(cGMP-
stimulated)

PDE III
(cGMP-
inhibited)

PDE IV (cAMP-
specific,
Rolipram-
sensitive)

Some selectivity for PDE I [3] in 10⁻⁴ M
range) [3]

in 10⁻⁴ M
range) [3]

Propentofylline Information missing IC₅₀: 20 µM
[3]

Modest
inhibition [3]

Marked
selectivity vs.

PDE III [3]

Pentoxifylline More efficient inhibition of

stimulated vs. basal activity
[3]

Information

missing

Modest

inhibition (IC₅₀

in 10⁻⁴ M

range) [3]

Modest

inhibition (IC₅₀

in 10⁻⁴ M

range) [3]

Albifylline Information missing Information

missing

Modest

inhibition (IC₅₀

in 10⁻⁴ M

range) [3]

Modest

inhibition (IC₅₀

in 10⁻⁴ M

range) [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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